Cas no 629653-14-1 ((2S)-2-(2R)-2-amino-3-sulfanylpropanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-(2R)-2-amino-3-sulfanylpropanamido-3-hydroxypropanoic acid
• CAS No: 629653-14-1
• MF: C₆H₁₂N₂O₄S
• MW: 208.235480308533
• MDL: MFCD32703441
• CID: 1643758
• PubChem ID: 54532705
• Update Time: 2025-07-17

(2S)-2-(2R)-2-amino-3-sulfanylpropanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Serine, L-cysteinyl-
• (2S)-2-(2R)-2-amino-3-sulfanylpropanamido-3-hydroxypropanoic acid
• (2S)-2-[(2R)-2-amino-3-sulfanylpropanamido]-3-hydroxypropanoic acid
• 629653-14-1
• L-cysteinyl-L-serine
• Cys-Ser
• L-Cys-L-Ser
• cysteinylserine
• C-S
• EN300-8221331
• Q27140547
• CHEBI:73462

• MDL： MFCD32703441
• Inchi： 1S/C6H12N2O4S/c7-3(2-13)5(10)8-4(1-9)6(11)12/h3-4,9,13H,1-2,7H2,(H,8,10)(H,11,12)/t3-,4-/m0/s1
• InChI Key： YXQDRIRSAHTJKM-IMJSIDKUSA-N
• SMILES： SC[C@@H](C(N[C@H](C(=O)O)CO)=O)N

Computed Properties

• Exact Mass: 208.05186
• Monoisotopic Mass: 208.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 112.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides

Additional information on (2S)-2-(2R)-2-amino-3-sulfanylpropanamido-3-hydroxypropanoic acid

Introduction to (2S)-2-(2R)-2-amino-3-sulfanylpropanamido-3-hydroxypropanoic Acid (CAS No. 629653-14-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic strategies. One such compound, (2S)-2-(2R)-2-amino-3-sulfanylpropanamido-3-hydroxypropanoic acid, identified by its CAS number 629653-14-1, has garnered significant attention in recent years due to its unique structural properties and promising biological activities. This compound, characterized by its intricate stereochemistry and functional groups, has been the subject of extensive investigation in various scientific domains.

The molecular structure of (2S)-2-(2R)-2-amino-3-sulfanylpropanamido-3-hydroxypropanoic acid encompasses a blend of chiral centers and reactive sites, which contribute to its diverse chemical behavior. The presence of both amino and sulfanyl groups enhances its reactivity, making it a valuable scaffold for designing novel pharmacological agents. Specifically, the configuration at the (2S) and (2R) positions imparts a high degree of specificity, which is crucial for targeting biological pathways with minimal off-target effects.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of chiral compounds for their enhanced efficacy and reduced toxicity. The stereochemistry of (2S)-2-(2R)-2-amino-3-sulfanylpropanamido-3-hydroxypropanoic acid aligns well with this trend, as studies have demonstrated that enantiomerically pure compounds often exhibit superior pharmacokinetic profiles. This has prompted researchers to investigate its potential as a building block for drug candidates targeting various therapeutic areas, including inflammation, metabolic disorders, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its role in modulating enzymatic activity. The amino group serves as a hydrogen bond acceptor, facilitating interactions with protein targets, while the sulfanyl group can engage in disulfide bond formation, which is critical for maintaining protein stability. These properties make it an attractive candidate for developing inhibitors or modulators of key enzymes involved in disease pathogenesis. For instance, preliminary studies have suggested that derivatives of this compound may inhibit the activity of matrix metalloproteinases (MMPs), which are implicated in tissue degradation and inflammation.

The synthesis of (2S)-2-(2R)-2-amino-3-sulfanylpropanamido-3-hydroxypropanoic acid presents unique challenges due to its complex stereochemistry. However, advancements in asymmetric synthesis techniques have made it feasible to produce enantiomerically pure samples on a scalable basis. These techniques often involve catalytic methods that employ transition metals to induce stereoselective transformations. Such innovations have not only improved the availability of this compound but also opened new avenues for exploring its derivatives.

Recent research has also highlighted the potential of (2S)-2-(2R)-2-amino-3-sulfanylpropanamido-3-hydroxypropanoic acid as a scaffold for drug discovery. By modifying its core structure, scientists have been able to generate libraries of analogs with tailored properties. These analogs have been screened against various biological targets, revealing several promising candidates that exhibit potent activity in preclinical models. For example, some derivatives have shown significant anti-inflammatory effects by selectively inhibiting key signaling pathways involved in immune responses.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. The presence of polar functional groups improves its solubility in aqueous environments, which is essential for formulation development. This property allows for easier administration via oral or injectable routes, broadening its therapeutic applicability. Additionally, studies have indicated that it exhibits good metabolic stability, reducing the likelihood of rapid degradation in vivo.

In conclusion, (2S)-2-(2R)-2-amino-3-sulfanylpropanamido-3-hydroxypropanoic acid (CAS No. 629653-14-1) represents a fascinating chemical entity with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of its properties continues to evolve, it is likely that this compound will play an increasingly important role in the development of next-generation drugs targeting a wide range of diseases.